Cas no 898759-80-3 (4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone)

• Product Name: 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone
• CAS No: 898759-80-3
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07699997
• CID: 878254
• PubChem ID: 24726702
• Update Time: 2025-11-02

4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-dioxolan-2-yl)phenyl]-(2-methylphenyl)methanone
• 4'-(1,3-DIOXOLAN-2-YL)-2-METHYLBENZOPHENONE
• [4-(1,3-Dioxolan-2-yl)phenyl](2-methylphenyl)methanone
• MFCD07699997
• DTXSID40645095
• AKOS016022114
• 898759-80-3
• 2-[4-(2-METHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone

• MDL： MFCD07699997
• Inchi： 1S/C17H16O3/c1-12-4-2-3-5-15(12)16(18)13-6-8-14(9-7-13)17-19-10-11-20-17/h2-9,17H,10-11H2,1H3
• InChI Key： OAANRGDHQABFEZ-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=CC=CC=2C)=O)=CC=1

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.27140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone

4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone (CAS 898759-80-3): A Comprehensive Guide to Properties and Applications

4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone (CAS 898759-80-3) is an important organic compound with a molecular formula of C17H16O3. This benzophenone derivative features a 1,3-dioxolane protecting group at the para position and a methyl substitution at the ortho position of the benzophenone core structure. The compound has gained significant attention in pharmaceutical research and organic synthesis due to its unique structural features and versatile reactivity.

The chemical properties of 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone make it particularly valuable in synthetic chemistry. With a molecular weight of 268.31 g/mol, this compound typically appears as a white to off-white crystalline powder. The presence of both the dioxolane protecting group and methylbenzophenone moiety provides interesting electronic and steric effects that influence its reactivity patterns. Researchers have found that this compound serves as an excellent intermediate for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical compounds.

One of the most significant applications of CAS 898759-80-3 is in the field of drug discovery. The compound's structure makes it particularly useful as a building block for creating molecules with potential biological activity. Recent studies in medicinal chemistry have explored its use in developing kinase inhibitors and other therapeutic agents. The 2-methylbenzophenone core provides a rigid framework that can be further modified, while the 1,3-dioxolan-2-yl group offers protection for sensitive functional groups during synthetic transformations.

In organic synthesis laboratories, 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone has become increasingly popular due to its stability and versatility. The compound's dioxolane-protected benzophenone structure makes it resistant to many reaction conditions that would normally affect unprotected carbonyl groups. This property allows chemists to perform various transformations on other parts of the molecule while preserving the ketone functionality for later use. Many researchers are currently investigating its potential in multistep synthesis and cascade reactions.

The growing interest in sustainable chemistry has also brought attention to compounds like 898759-80-3. Its potential use in atom-economical reactions and as a precursor for green synthesis methodologies aligns with current trends in environmentally friendly chemical processes. The compound's stability reduces the need for harsh reaction conditions, potentially lowering energy requirements in synthetic applications.

From a commercial perspective, the market for 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone has been steadily growing. Pharmaceutical companies and contract research organizations are increasingly sourcing this compound for their drug discovery programs. The global demand for specialized chemical intermediates like this one reflects the expanding needs of the life sciences industry. Suppliers typically offer this compound in various quantities, from milligram scales for research purposes to kilogram quantities for industrial applications.

Quality control is crucial when working with CAS 898759-80-3. Reputable suppliers provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results to ensure the compound meets research-grade standards. Proper storage conditions (typically at room temperature in a dry environment) are essential to maintain the compound's stability over time. Researchers should always verify the certificate of analysis before using this material in sensitive applications.

The future outlook for 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone appears promising. As synthetic methodologies continue to advance, new applications for this versatile compound are likely to emerge. Current research directions include exploring its use in photocatalysis, metal-organic frameworks, and as a ligand in asymmetric catalysis. The compound's unique combination of structural features makes it an attractive candidate for these cutting-edge applications.

For researchers considering working with 898759-80-3, it's important to consult the latest scientific literature and safety data sheets. While the compound is not classified as hazardous under normal handling conditions, standard laboratory precautions should always be followed. The scientific community continues to publish new findings about this compound's reactivity and potential applications, making it an exciting area of ongoing research in organic and medicinal chemistry.

In conclusion, 4'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone represents an important tool in modern chemical research. Its combination of stability, versatility, and synthetic utility makes it valuable across multiple disciplines. As the demand for specialized organic intermediates grows, compounds like CAS 898759-80-3 will likely play an increasingly important role in advancing both academic research and industrial applications in the chemical and pharmaceutical sciences.